Griseoviridin

• Molecular Formula: C22H27N3O7S
• Molecular Weight: 477.5 g/mol
• IUPAC Name: (1S,9S,11S,12E,14E,19Z,22R)-9,11-dihydroxy-22-methyl-6,23-dioxa-26-thia-2,17,27-triazatricyclo[17.5.2.14,7]heptacosa-4,7(27),12,14,19-pentaene-3,18,24-trione
• InChI: InChI=1S/C22H27N3O7S/c1-13-6-7-18-21(29)23-8-4-2-3-5-14(26)9-15(27)10-19-24-16(11-31-19)20(28)25-17(12-33-18)22(30)32-13/h2-5,7,11,13-15,17,26-27H,6,8-10,12H2,1H3,(H,23,29)(H,25,28)/b4-2+,5-3+,18-7-/t13-,14-,15+,17-/m1/s1
• InChI Key: UXWOXTQWVMFRSE-PUXWVVMRSA-N
• Isomeric SMILES: C[C@@H]1C/C=C\2/C(=O)NC/C=C/C=C/[C@H](C[C@@H](CC3=NC(=CO3)C(=O)N[C@H](CS2)C(=O)O1)O)O
• SMILES: CC1CC=C2C(=O)NCC=CC=CC(CC(CC3=NC(=CO3)C(=O)NC(CS2)C(=O)O1)O)O
• synonyms: griseoviridin

Description

Griseoviridin is a natural product found in Streptomyces griseoviridis with data available.

Scientific Research Applications

• Antibacterial Effectiveness in Veterinary Medicine :

  • Griseoviridin demonstrates activity against Brachyspira hyodysenteriae, the bacterium causing swine dysentery. It has shown synergistic effects when combined with viridogrisein, another antibiotic produced simultaneously. Experiments on mice and pigs have revealed its potential as a treatment for swine dysentery, with a therapeutic effect comparable to lincomycin, a commercially available medication (Asano & Adachi, 2006).

• Role in Biosynthesis :

  • SgvP, a cytochrome P450 enzyme, plays a crucial role in the biosynthesis of griseoviridin. Its involvement is significant in forming the carbon-sulfur bond in griseoviridin, as demonstrated by inactivating the sgvP gene, which resulted in products lacking the CS bridge. This discovery highlights the importance of SgvP in the unique chemical structure of griseoviridin (Xie et al., 2014).

• Structural Analysis :

  • The 2.6 Å crystal structure of SgvP, a cytochrome P450 enzyme involved in griseoviridin biosynthesis, has been determined. This study is significant as it provides insights into the enzyme's role in carbon-sulfur bond formation, a key aspect of griseoviridin's structure (Li et al., 2017).

• Action on Ribosomes :

  • Griseoviridin binds to the larger subunit of Escherichia coli ribosomes, blocking the interaction between peptidyl-tRNA and the peptidyl transferase centre. It also exhibits interaction with eukaryotic ribosomes, though its affinity is significantly less compared to bacterial ribosomes. This finding is essential for understanding its inhibitory mechanism on protein synthesis (Barbacid, Contreras, & Vazquez, 1975).

• Synthetic Approaches :

  • Research has focused on the total synthesis of griseoviridin, especially its macrocyclic thiolactone core. Different approaches, including palladium-catalyzed reactions, have been explored to synthesize this complex structure, contributing to the understanding of griseoviridin's chemical properties (Moreau & Campagne, 2003).

• Solution Conformation Study :

  • The solution conformation of griseoviridin has been determined using 1H-NMR, providing insights into its structural properties in different mediums. This understanding is crucial for its potential pharmaceutical applications (Jayaraman et al., 1994).